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Compound of Interest

Compound Name:
methyl 2-cyano-4-

hydroxybenzoate

CAS No.: 1261879-56-4

Cat. No.: B6242744

Get Quote

Executive Summary & Chemical Profile
Methyl 2-cyano-4-hydroxybenzoate is a bifunctional intermediate often used in the synthesis

of xanthine oxidase inhibitors (e.g., Topiroxostat). Its disposal requires specific attention not just

because of its organic nature, but due to the nitrile (-CN) moiety at the ortho position.

While often classified as an irritant, the latent hazard lies in its potential to liberate hydrogen

cyanide (HCN) if subjected to strong acidic hydrolysis or strong oxidizers during the waste

consolidation process. This guide prioritizes the prevention of accidental HCN generation.
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Parameter Detail

Chemical Name Methyl 2-cyano-4-hydroxybenzoate

Functional Groups Nitrile (Cyano), Phenol (Hydroxy), Methyl Ester

Physical State Solid (typically off-white powder)

Primary Hazards Acute Toxicity (Oral/Inhalation), Skin/Eye Irritant

Reactivity Alert
Incompatible with Strong Acids (HCN risk) &

Strong Oxidizers

Waste Class Non-Halogenated Organic (Toxic/Irritant)

Critical Safety Directive: The Nitrile Risk
STOP & READ: The most common error in disposing of nitrile-containing aromatics is treating

them as generic "organic trash."

The Mechanism of Danger: Under strongly acidic conditions (pH < 2), the cyano group (-CN)

can hydrolyze. While aromatic nitriles are generally more stable than aliphatic ones, the

presence of the electron-donating hydroxyl group can alter reactivity. In the presence of

strong mineral acids (often found in "Acid Waste" streams), there is a non-zero risk of

liberating Hydrogen Cyanide gas.

The Rule: Never consolidate this material or its mother liquors into waste containers

designated for "Corrosive - Acid" or "Piranha Solution" waste.

Waste Segregation & Disposal Protocol
A. Solid Waste (Pure Compound & Contaminated Debris)

Scope: Expired pure chemical, filter cakes, contaminated gloves, paper towels, and weighing

boats.

Container: High-density polyethylene (HDPE) wide-mouth drum or fiberboard drum with a

poly-liner.
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Labeling: Must be labeled "Hazardous Waste - Solid - Toxic." Explicitly list "Methyl 2-cyano-
4-hydroxybenzoate" as a constituent.

Disposal Path: High-temperature incineration. This ensures the complete thermal destruction

of the cyano bond, converting it to

and

rather than toxic byproducts.

B. Liquid Waste (Mother Liquors & Solvents)
Scope: Filtrates from recrystallization (often Methanol, Ethyl Acetate, or DCM mixtures

containing the compound).

Segregation:

Scenario 1: Non-Halogenated Solvents (MeOH, EtOH, EtOAc): Dispose in "Organic Waste

- Non-Halogenated."

Scenario 2: Halogenated Solvents (DCM, Chloroform): Dispose in "Organic Waste -

Halogenated."

pH Check: Before pouring into the waste drum, ensure the solution is Neutral (pH 6-8). If the

reaction mixture was acidic, neutralize it carefully with Sodium Bicarbonate (

) before adding it to the solvent waste drum to prevent container corrosion or downstream
reactions.

Decision Tree & Workflow (Visualization)
The following diagram outlines the logical flow for segregating this specific chemical to prevent

cross-contamination and safety hazards.
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Waste Generation:
Methyl 2-cyano-4-hydroxybenzoate
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Figure 1: Segregation logic ensuring acidic residues are neutralized prior to consolidation,

preventing nitrile hydrolysis risks.

Emergency Spill Procedures
In the event of a spill outside of containment:

Evacuate & Ventilate: If the spill is significant (powder dispersed in air), evacuate the

immediate area to prevent inhalation.

PPE: Wear nitrile gloves (double gloved recommended), lab coat, and safety goggles. Use a

P95/P100 dust mask if powder is present.

Neutralization (Liquids): If the spilled material is in an acidic solution, cover with soda ash or

sodium bicarbonate to neutralize before cleanup.

Cleanup:

Solids: Do not dry sweep. Use a wet wipe or damp paper towel to pick up powder to avoid

dust generation.

Liquids: Absorb with vermiculite or sand. Do not use acidic absorbents.

Disposal: Place all cleanup materials into the "Hazardous Waste - Solid" drum.
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To cite this document: BenchChem. [Laboratory Disposal Guide: Methyl 2-cyano-4-
hydroxybenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6242744/docs#laboratory-disposal-guide-methyl-2-
cyano-4-hydroxybenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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